Cas no 900010-18-6 (N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 900010-18-6
• MF: C₁₈H₁₉FN₄O₂S
• MW: 374.432465791702
• CID: 5494748
• Update Time: 2025-07-09

N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C18H19FN4O2S/c19-11-5-7-13(8-6-11)23-16(14-9-26-10-15(14)22-23)21-18(25)17(24)20-12-3-1-2-4-12/h5-8,12H,1-4,9-10H2,(H,20,24)(H,21,25)
• InChI Key： VYPLMFAFWFIFQE-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

Introduction to N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide and CAS No 900010-18-6

N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 900010-18-6, represents a fusion of heterocyclic chemistry and pharmacophores, making it a subject of extensive research and development. The molecular structure incorporates several key features that contribute to its reactivity and functionality, including a cyclopentyl group, a fluorophenyl moiety, and a thieno[3,4-c]pyrazole core.

The significance of this compound lies in its potential applications across various domains of medicinal chemistry. The presence of the cyclopentyl group enhances the steric bulk of the molecule, which can influence its binding affinity to biological targets. On the other hand, the fluorophenyl substituent introduces electronic properties that can modulate the compound's interactions with enzymes and receptors. The thieno[3,4-c]pyrazole scaffold is particularly noteworthy, as it has been implicated in several pharmacologically active molecules. This scaffold is known for its ability to engage with a variety of biological pathways, making it a valuable component in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Molecular modeling studies have suggested that N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses. This hypothesis is supported by preliminary experimental data indicating that derivatives of this compound can modulate the activity of target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopentyl group necessitates careful selection of coupling agents and catalysts to ensure high yield and purity. Similarly, the incorporation of the fluorophenyl moiety demands an understanding of halogenation and substitution reactions to achieve the desired regioselectivity. The thieno[3,4-c]pyrazole core is typically constructed through cyclization reactions, which require careful optimization to avoid side products.

In the realm of drug discovery, N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide has shown promise as a lead compound for further development. Its unique structural features make it a versatile scaffold for generating analogs with enhanced potency and selectivity. Researchers are exploring various modifications to the molecule, such as altering the substitution pattern on the fluorophenyl group or introducing additional functional groups into the cyclopentyl moiety. These modifications aim to improve pharmacokinetic properties and reduce potential toxicity.

The thieno[3,4-c]pyrazole scaffold has been extensively studied for its role in medicinal chemistry due to its prevalence in bioactive molecules. This scaffold is known for its ability to interact with a wide range of biological targets, including kinases and transcription factors. The presence of both nitrogen and sulfur atoms in the thieno[3,4-c]pyrazole ring allows for multiple points of interaction with biological macromolecules. This feature makes it an attractive component for designing molecules with specific biological activities.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to enhance metabolic stability and binding affinity. The fluorophenyl group in N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide contributes to these properties by increasing electron-withdrawing effects in certain regions of the molecule. This can lead to stronger interactions with biological targets and improved pharmacological outcomes.

The cyclopentyl group also plays a crucial role in determining the overall properties of this compound. Its steric bulk can influence solubility and permeability across biological membranes. Additionally, it can provide conformational flexibility that allows the molecule to adopt optimal orientations during binding interactions. These factors are critical for achieving high efficacy in drug development.

As research continues to uncover new applications for N'-cyclopentyl-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide and compounds like it, interdisciplinary collaborations between chemists and biologists will be essential for translating laboratory findings into clinical applications. Advances in synthetic methodologies will further facilitate the development of novel derivatives with improved pharmacological profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a candidate for designing molecules with specific functionalities that can be tailored for industrial use. For instance，the combination of heterocyclic moieties with fluorinated aromatic groups could lead to innovative materials with enhanced stability or reactivity.

In conclusion，N'-cyclopentyl-N-2-(4-fluorophenyl)-2H，4H，6H-thieno[3，4-c]pyrazol-[3]-ylethanediamide represents a significant advancement in medicinal chemistry due to its complex structure and potential biological activities。The CAS number 900010-18-6 identifies this compound as a subject of intense research interest，with applications spanning drug discovery，materials science，and beyond。As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in developing innovative solutions across multiple scientific disciplines。